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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Disperse Red 91, a synthetic
anthraquinone dye. While traditionally used in the textile industry, its structural similarity to
known bioactive anthraquinone derivatives suggests potential applications in biomedical
research, particularly in drug development and cellular imaging. This document consolidates
available technical data on commercial suppliers, purity, and provides generalized experimental
contexts for its application in a research setting.

Commercial Suppliers and Physical Properties

High-purity Disperse Red 91 is available from a number of commercial suppliers catering to

the research and development sectors. While certificates of analysis with detailed purity data
are not consistently provided by all vendors, some suppliers indicate a purity level of 98% or

higher. Researchers are advised to request lot-specific certificates of analysis for quantitative
purity assessment.

Below is a summary of key physical and chemical properties for Disperse Red 91.
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Property Value Source

1-amino-4-hydroxy-2-(6-

Chemical Name hydroxyhexyloxy)anthracene- N/A
9,10-dione

C.I. Name Disperse Red 91 [1]
CAS Number 12236-10-1 [2]
Molecular Formula C20H21NOs [2][3]
Molecular Weight 355.38 g/mol [2][3]
Purity (claimed) >98% [4]
Appearance Red powder N/A
Solubility Insoluble in water [5]

Table 1: Physical and Chemical Properties of Disperse Red 91

Identified Commercial Suppliers:

MedchemExpress: Offers Disperse Red 91 for research use only.[3]
Alfa Chemistry: Lists Disperse Red 91 among its chemical offerings.[6]
Clinisciences: Provides Disperse Red 91 for research applications.[7]

ChemicalBook: Lists multiple suppliers, including Career Henan Chemical Co., which claims
a purity of 298%.[4]

World Dye Variety: Provides a list of various suppliers, primarily focused on the dye industry.

[1]
Enochdye: A supplier of various dyes, including Disperse Red 91.[8]

Tebubio: Offers Disperse Red 91 for research purposes.[9]

Synthesis and Manufacturing
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The general manufacturing process for Disperse Red 91 involves the chemical modification of
1-aminoanthracene-9,10-dione. A common method described involves halogenation and
hydrolysis, followed by a condensation reaction with a glycol.[1] A more detailed, albeit
generalized, synthesis pathway can be outlined as follows:

Generalized Synthesis of Disperse Red 91

Condensation with oy High-Purit;
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A generalized workflow for the synthesis of Disperse Red 91.

Potential Research Applications and Experimental
Context

While specific research applications of Disperse Red 91 are not extensively documented, its
anthraquinone core is a well-studied pharmacophore in drug development. Anthraquinone
derivatives are known to possess a range of biological activities, including anticancer
properties.[10] The planar structure of the anthraquinone ring allows for intercalation into DNA,
which can disrupt DNA replication and transcription, leading to cytotoxic effects in cancer cells.
[11]

DNA Intercalation and Topoisomerase Inhibition
Pathway

Many anthraquinone-based anticancer agents function by intercalating with DNA and inhibiting
the activity of topoisomerase Il, an enzyme crucial for DNA replication and repair.[11] This
leads to the stabilization of the DNA-topoisomerase complex, resulting in DNA strand breaks
and ultimately apoptosis.
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Potential Anticancer Mechanism of Anthraquinone Derivatives
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A potential signaling pathway for anthraquinone derivatives in cancer cells.

Cellular Imaging Applications
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The fluorescent properties of some anthraquinone derivatives make them suitable for use as
probes in cellular imaging.[12] These compounds can be designed to localize within specific
cellular compartments, such as the nucleus, allowing for visualization and tracking of cellular
processes.[13]

Generalized Experimental Protocols

The following are generalized protocols for experiments that could involve Disperse Red 91 or
similar anthraquinone derivatives, based on their potential biological activities.

In Vitro Cytotoxicity Assay

This protocol outlines a general method for assessing the cytotoxic effects of an anthraquinone
compound on a cancer cell line.
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Workflow for In Vitro Cytotoxicity Assay
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A generalized experimental workflow for an in vitro cytotoxicity assay.
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Methodology:

e Cell Culture: Culture a suitable cancer cell line (e.g., HeLa, MCF-7) in appropriate media and
conditions.

o Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to
adhere overnight.

o Compound Treatment: Prepare a stock solution of high-purity Disperse Red 91 in a suitable
solvent (e.g., DMSO). Perform serial dilutions to achieve a range of final concentrations for
treatment.

 Incubation: Treat the cells with the different concentrations of Disperse Red 91 and incubate
for various time points (e.g., 24, 48, 72 hours).

 Viability Assay: Add a cell viability reagent such as MTT or PrestoBlue to each well and
incubate according to the manufacturer's instructions.

o Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

e Analysis: Calculate the percentage of cell viability relative to an untreated control and
determine the half-maximal inhibitory concentration (ICso).

Cellular Staining and Fluorescence Microscopy

This protocol provides a general method for using a fluorescent anthraquinone derivative for
cellular imaging.

Methodology:
e Cell Culture: Grow cells on glass coverslips in a petri dish.

» Staining: Prepare a working solution of the fluorescent anthraquinone dye in a
physiologically compatible buffer. Incubate the cells with the staining solution for a specified
period.

e Washing: Gently wash the cells with buffer to remove any unbound dye.
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 Fixation (Optional): If required, fix the cells with a suitable fixative like paraformaldehyde.
e Mounting: Mount the coverslips onto microscope slides.

e Imaging: Visualize the stained cells using a fluorescence microscope with appropriate
excitation and emission filters.

Conclusion

Disperse Red 91, an anthraquinone-based dye, is commercially available from several
suppliers in high purity suitable for research purposes. While its primary application has been in
the textile industry, its core chemical structure is shared with a class of compounds with known
biological activities, including anticancer and fluorescent properties. This guide provides a
starting point for researchers interested in exploring the potential of Disperse Red 91 in drug
development and cellular imaging. It is recommended that researchers procure the compound
from a reputable supplier and obtain a detailed certificate of analysis to ensure the quality and
purity required for their specific applications. The provided generalized experimental protocols
and pathway diagrams offer a conceptual framework for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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